1-[(2-Methoxyphenyl)acetyl]-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• IUPAC Name: 2-(2-methoxyphenyl)-1-[4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H25N3O3/c1-28-20-10-6-5-9-19(20)16-22(27)26-13-11-17(12-14-26)15-21-24-23(25-29-21)18-7-3-2-4-8-18/h2-10,17H,11-16H2,1H3
• InChI Key: SGCDZDISGHIZMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• CAS No.: 1775462-23-1

Description

1-[(2-Methoxyphenyl)acetyl]-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is known to exhibit unique biochemical and physiological effects, making it a promising candidate for various medical applications.

Scientific Research Applications

Crystal Structure and Computational Analysis

• The structural properties and computational analysis of similar compounds to 1-[(2-Methoxyphenyl)acetyl]-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine have been studied, including their crystal structures and reactive sites for electrophilic and nucleophilic interactions. These analyses provide insights into the molecular configurations and potential reactivity of such compounds (Kumara et al., 2017).

Pharmacological Potential

• Research has been conducted on the pharmacological potential of various derivatives, including those related to 1,3,4-oxadiazole and piperidine structures. These studies focus on evaluating their effectiveness for various therapeutic applications, such as tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

Antioxidant Activity

• The antioxidant properties of derivatives similar to this compound have been studied. Compounds in this category have been shown to possess significant antioxidant activities, indicating their potential use in combating oxidative stress-related diseases (Mallesha et al., 2014).

Antimicrobial and Antifungal Activities

• Some derivatives have been tested for their antimicrobial and antifungal activities. These studies help in understanding the potential of such compounds in treating various bacterial and fungal infections (Khalid et al., 2016).

Anticonvulsant Activity

• The anticonvulsant activity of similar derivatives has been evaluated in vivo. Such studies are crucial for developing new therapeutic agents for treating seizure disorders (Harish et al., 2013).

Tuberculostatic Activity

• Research on related compounds has explored their tuberculostatic activity, which is key in the fight against tuberculosis. This indicates the potential application of similar compounds in treating this serious infectious disease (Foks et al., 2004).